2-[(3-ethoxypropyl)amino]-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(3-ethoxypropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H22N4O3S2/c1-3-10-24-19(26)15(29-20(24)28)13-14-17(21-9-7-12-27-4-2)22-16-8-5-6-11-23(16)18(14)25/h3,5-6,8,11,13,21H,1,4,7,9-10,12H2,2H3/b15-13-
• Standard InChI Key: IYUALSQBODLMGN-SQFISAMPSA-N
• Isomeric SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC=C
• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC=C

Introduction

The compound 2-[(3-ethoxypropyl)amino]-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in chemical and biological research. Its structure incorporates a pyrido[1,2-a]pyrimidin-4-one core, a thiazolidinone moiety, and an ethoxypropyl amino group. These features suggest diverse biological activities due to the compound's ability to interact with various biological targets.

Chemical Characteristics

Property	Details
Molecular Formula	C20H22N4O3S2
Molecular Weight	430.5 g/mol
Core Structure	Pyrido[1,2-a]pyrimidin-4-one
Functional Groups	Thiazolidinone, Amino, Alkene

The compound's architecture enables it to participate in multiple chemical reactions, including oxidation, reduction, and substitution.

Structural Features

Feature	Description
Thiazolidinone Moiety	Known for antimicrobial and anticancer properties.
Pyrido-Pyrimidine Core	Implicated in pharmacological effects such as enzyme inhibition and DNA binding.
Alkene Side Chain	Enhances reactivity and potential for functionalization.

Synthesis Pathway

The synthesis of this compound typically involves multistep organic reactions:

• Formation of the Pyrido[1,2-a]pyrimidine Core:

  • Starting from pyrimidine derivatives.

  • Reaction with aldehydes or ketones under acidic or basic conditions.

• Introduction of the Thiazolidinone Ring:

  • Reaction of thiourea derivatives with α-haloketones.

• Attachment of the Ethoxypropyl Group:

  • Nucleophilic substitution using ethoxypropyl halides.

Each step requires precise control of temperature and pH to ensure high yield and purity.

Anticancer Potential

Preliminary studies suggest that the compound may exhibit cytotoxicity against cancer cell lines by inducing apoptosis or inhibiting cell proliferation pathways.

Enzyme Inhibition

The pyrido-pyrimidine core allows interaction with enzymes such as kinases or proteases, making it a candidate for drug development targeting specific enzymatic pathways.

Applications in Research

This compound is of interest in fields such as:

• Medicinal Chemistry:

  • Development of antimicrobial or anticancer agents.

• Pharmacology:

  • Study of enzyme inhibition and receptor binding.

• Synthetic Chemistry:

  • Exploration of its reactivity for creating derivatives with enhanced properties.

Analytical Data

To confirm the structure and purity of this compound, various analytical techniques are employed:

Technique	Purpose
NMR Spectroscopy	Identification of hydrogen and carbon environments.
Mass Spectrometry	Determination of molecular weight and fragmentation pattern.
IR Spectroscopy	Detection of functional groups (e.g., C=O, C=S).